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(2R,3S)-1-[(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy]-3-(propan-2-ylamino)butan-2-ol;hydrochloride (2R,3S)-1-[(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy]-3-(propan-2-ylamino)butan-2-ol;hydrochloride
Brand Name: Vulcanchem
CAS No.: 72795-04-1
VCID: VC21184403
InChI: InChI=1S/C17H27NO2.ClH/c1-11(2)18-13(4)16(19)10-20-17-9-8-12(3)14-6-5-7-15(14)17;/h8-9,11,13,16,18-19H,5-7,10H2,1-4H3;1H/t13-,16-;/m0./s1
SMILES: CC1=C2CCCC2=C(C=C1)OCC(C(C)NC(C)C)O.Cl
Molecular Formula: C17H28ClNO2
Molecular Weight: 313.9 g/mol

(2R,3S)-1-[(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy]-3-(propan-2-ylamino)butan-2-ol;hydrochloride

CAS No.: 72795-04-1

Cat. No.: VC21184403

Molecular Formula: C17H28ClNO2

Molecular Weight: 313.9 g/mol

* For research use only. Not for human or veterinary use.

(2R,3S)-1-[(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy]-3-(propan-2-ylamino)butan-2-ol;hydrochloride - 72795-04-1

Specification

CAS No. 72795-04-1
Molecular Formula C17H28ClNO2
Molecular Weight 313.9 g/mol
IUPAC Name (2R,3S)-1-[(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy]-3-(propan-2-ylamino)butan-2-ol;hydrochloride
Standard InChI InChI=1S/C17H27NO2.ClH/c1-11(2)18-13(4)16(19)10-20-17-9-8-12(3)14-6-5-7-15(14)17;/h8-9,11,13,16,18-19H,5-7,10H2,1-4H3;1H/t13-,16-;/m0./s1
Standard InChI Key KBXMBGWSOLBOQM-LINSIKMZSA-N
Isomeric SMILES CC1=C2CCCC2=C(C=C1)OC[C@@H]([C@H](C)NC(C)C)O.Cl
SMILES CC1=C2CCCC2=C(C=C1)OCC(C(C)NC(C)C)O.Cl
Canonical SMILES CC1=C2CCCC2=C(C=C1)OCC(C(C)NC(C)C)O.Cl

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